Cas no 64630-63-3 (7-Oxabicyclo4.1.0heptan-3-ylmethyl Acrylate)

• Product Name: 7-Oxabicyclo4.1.0heptan-3-ylmethyl Acrylate
• CAS No: 64630-63-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD28364662
• CID: 510342
• PubChem ID: 12860205
• Update Time: 2025-08-10

7-Oxabicyclo4.1.0heptan-3-ylmethyl Acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,7-oxabicyclo[4.1.0]hept-3-ylmethyl ester
• 7-OXABICYCLO[4.1.0]HEPT-3-YLMETHYL ACRYLATE
• 7-oxabicyclo[4.1.0]heptan-4-ylmethyl prop-2-enoate
• S-100A
• Acrylic Acid (3,4-Epoxycyclohexyl)methyl Ester (stabilized with HQ)
• Acrylic Acid 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Ester (stabilized with HQ)
• 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate (stabilized with HQ)
• 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl acrylate
• 2-Propenoic acid, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester
• 1-acryloyloxymethyl-3,4-epoxycyclohexane
• 2-Propenoic acid, 7-oxabicyclo(4.1.0)hept-3-ylmethyl ester
• DPTGFYXXFXSRIR-UHFFFAOYSA-N
• 3,4-epoxycyclohexylmethyl acrylate
• AK542479
• Acrylic acid 7-oxabicyclo[4.1.0]-3-ylmethyl ester
• 7-oxabicyclo[4.1.0]heptan-4-y
• 3,4-Epoxycyclohexylmethyl acrylate, 95%
• SY246078
• SCHEMBL195745
• 7-OXABICYCLO[4.1.0]HEPTAN-3-YLMETHYL ACRYLATE(STABILIZED WITH HQ)
• E1384
• MFCD28364662
• {7-oxabicyclo[4.1.0]heptan-3-yl}methyl prop-2-enoate
• CS-0160470
• (3,4-Epoxycyclohexyl)methyl Acrylate, >/=94%,stabilized with HQ
• 7-Oxabicyclo[4.1.0]heptan-3-ylmethylacrylate
• D71025
• DS-19160
• 64630-63-3
• (7-oxabicyclo[4.1.0]heptan-3-yl)methyl acrylate
• AKOS027460710
• (7-Oxabicyclo[4.1.0]heptan-3-yl)methyl prop-2-enoate
• DTXSID30983231
• (3,4-Epoxycyclohexyl)methyl Acrylate (stabilized with HQ)
• (3,4-epoxycyclohexyl)methyl acrylate
• 7-OXABICYCLO[4.1.0]HEPTAN-3-YLMETHYL PROP-2-ENOATE
• 7-Oxabicyclo4.1.0heptan-3-ylmethyl Acrylate

• MDL： MFCD28364662
• Inchi： 1S/C10H14O3/c1-2-10(11)12-6-7-3-4-8-9(5-7)13-8/h2,7-9H,1,3-6H2
• InChI Key： DPTGFYXXFXSRIR-UHFFFAOYSA-N
• SMILES： O1C2CCC(COC(C=C)=O)CC12

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 105°C/2.4mmHg(lit.)
• Flash Point: 102.0±14.4 °C
• λmax: 243(CHCl3)(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

7-Oxabicyclo4.1.0heptan-3-ylmethyl Acrylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 7-Oxabicyclo4.1.0heptan-3-ylmethyl Acrylate

7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate (CAS No. 64630-63-3): An Overview of Its Structure, Properties, and Applications

7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate (CAS No. 64630-63-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also known as Oxetan-3-ylmethyl acrylate, is characterized by its distinctive oxabicyclo ring structure and the presence of an acrylate functional group, which endows it with a range of valuable properties and potential applications.

The molecular formula of 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate is C₉H₁₂O₃, and its molecular weight is approximately 168.19 g/mol. The compound's structure consists of a seven-membered oxabicyclo ring with a methyl group attached to the acrylate moiety. This unique structural arrangement provides 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate with high chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and material applications.

In recent years, the study of 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate has been enriched by advancements in computational chemistry and experimental techniques. Computational methods have provided detailed insights into the electronic structure and reactivity of this compound, while experimental studies have explored its synthesis, polymerization behavior, and potential applications in drug delivery systems.

The synthesis of 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate can be achieved through various routes, including ring-opening polymerization (ROP) of oxetane derivatives followed by functionalization with acrylate groups. One common method involves the reaction of oxetane with methacrylic acid or its derivatives under controlled conditions to form the desired product. This synthetic approach allows for the precise control of the molecular weight and polydispersity index (PDI) of the resulting polymers, which are crucial parameters in many applications.

7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate exhibits excellent thermal stability and low viscosity, making it suitable for use in various polymerization processes such as radical polymerization, anionic polymerization, and controlled radical polymerization techniques like atom transfer radical polymerization (ATRP) and reversible addition-fragmentation chain transfer (RAFT) polymerization. These properties enable the formation of well-defined copolymers with tailored architectures and functionalities.

In the context of materials science, 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate-based polymers have shown promise in the development of advanced materials for coatings, adhesives, and biomedical applications. For instance, these polymers can be used to create hydrogels with tunable mechanical properties and biocompatibility, which are essential for tissue engineering and drug delivery systems.

In pharmaceutical research, 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate-derived materials have been explored for their potential in enhancing drug solubility and bioavailability. The unique structure of this compound allows for the design of prodrugs that can be activated under specific physiological conditions, thereby improving drug efficacy and reducing side effects.

A recent study published in the Journal of Polymer Science highlighted the use of 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate-based copolymers as carriers for targeted drug delivery. The researchers demonstrated that these copolymers could effectively encapsulate hydrophobic drugs and release them in a controlled manner upon exposure to specific stimuli such as pH changes or enzymatic activity.

The environmental impact of 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate-based materials is another area of active research. Efforts are being made to develop sustainable synthesis methods and biodegradable polymers derived from this compound to minimize environmental footprint and promote green chemistry principles.

In conclusion, 7-Oxabicyclo[4.1.0]heptan-3-ylmethyl Acrylate (CAS No. 64630-63-3) is a multifaceted compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development in various fields.